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These application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals on the use of 8RK64, a potent and selective activity-based probe
for the deubiquitinating enzyme Ubiquitin C-terminal Hydrolase L1 (UCHL1).

Introduction

Activity-based protein profiling (ABPP) is a powerful chemoproteomic strategy used to study
the activity of enzymes in complex biological systems.[1][2][3] Unlike traditional proteomic
approaches that measure protein abundance, ABPP utilizes chemical probes that covalently
bind to the active site of enzymes, providing a direct measure of their functional state.[2] The
8RK64 probe is a small-molecule, cell-permeable tool designed for the study of UCHL1 activity
in vitro, in live cells, and in vivo.[4][5][6] UCHL1 is a deubiquitinating enzyme (DUB) that is
highly expressed in neurons and has been implicated in neurodegenerative diseases and
cancer.[4][7]

The 8RK64 probe contains a cyanimide reactive moiety that covalently modifies the active-site
cysteine residue (Cys90) of UCHL1 in an activity-dependent manner.[4][8] It also possesses an
azide group, which allows for the attachment of reporter tags (e.g., fluorophores or biotin) via

copper(l)-catalyzed azide-alkyne cycloaddition (CuAAC), also known as “click chemistry".[4][9]
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This two-step labeling approach offers flexibility for various downstream applications, including
fluorescence imaging and protein enrichment for mass spectrometry-based identification.[4][6]

Quantitative Data

The following tables summarize the key quantitative data for the 8RK64 probe and its
derivatives.

Table 1: In Vitro Potency and Selectivity of 8RK64 and Analogs

Compound Target IC50 (pM) Notes

Covalent inhibitor.[4]
[10]

8RK64 UCHL1 0.32

High selectivity over

UCHL3 216
UCHL3.[4][9]
High selectivity over
UCHL5 >1000
UCHLS5.[4][9]
Parent inhibitor of
6RK73 UCHL1 0.23
8RK64.[4][9]
9RK87 (Rhodamine Fluorescent analog of
UCHL1 0.44
probe) 8RK64.[6]
8RK59 (BodipyFL Fluorescent analog of
UCHL1 ~1
probe) 8RK64.[6]
Negative control
JyQ88 UCHL1 12.9

compound.[8]

Table 2: Cellular Activity and Recommended Concentrations
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L Recommended . . )
Application . Cell Line Example Incubation Time
Concentration

In-cell Target

3 uM HEK293T 1 hour
Engagement (ABPP)
In vivo (Zebrafish) up to 50 uM Zebrafish embryos Not specified

Experimental Workflows
Two-Step Activity-Based Protein Profiling Workflow

This workflow outlines the general procedure for using 8RK64 in a two-step labeling
experiment for subsequent analysis, such as pull-down and mass spectrometry.

Lysis and Click Chemistry

Cell Incubation

Click Reaction with
Reporter-Alkyne
(e.g., Biotin-Alkyne)

Downstream Analysis

Affinity Purification
(e.g., Streptavidin beadsHSDS'PAGEHC'MS/MS AnalySls)

Click to download full resolution via product page

Figure 1: A diagram of the two-step ABPP workflow with 8RK64.

Competitive Activity-Based Protein Profiling Workflow

This workflow is used to assess the selectivity of an inhibitor against the target of 8RK64
(UCHL1Y).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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